ciwujianoside C3
Description
ciwujianoside C3 is a natural product found in Cussonia arborea, Clematis chinensis, and other organisms with data available.
Scientific Research Applications
Memory Enhancement Properties
Ciwujianoside C3, found in Eleutherococcus senticosus leaves, has shown potential in enhancing memory function. In a study where mice received oral administration of Eleutherococcus senticosus leaf extract, significant enhancement in object recognition memory was observed. This compound, among other compounds detected in the plasma and cerebral cortex post-administration, contributed to this effect. Notably, this compound demonstrated dendrite extension activity against primary cultured cortical neurons, which might relate to its memory enhancement properties (Yamauchi et al., 2019).
Immunomodulatory Activity
This compound, as part of Acanthopanax senticosus extracts, is also implicated in immunomodulatory activities. Acanthopanax senticosus, known as Siberian ginseng or Ciwujia in Chinese, is used as an adaptogen to enhance physical and mental performance. The immunomodulatory activities of Ciwujia extracts, fractions, and pure compounds like this compound have been extensively reviewed, indicating potential applications in regulating immune responses. The aqueous extract, containing compounds like this compound, has shown the most potent efficacy in immunomodulation (Lau et al., 2019).
Phytochemical Analysis and Quality Control
The quality control and phytochemical analysis of herbal preparations containing this compound are crucial for ensuring their safety and efficacy. Techniques like HPLC and UPLC-Q-TOF-MS/MS have been employed to determine the content of this compound in Acanthopanax senticosus and in formulations such as Ciwujia injections. These analytical methods facilitate the assessment of the quality of different Acanthopanax senticosus preparations and monitor the blood concentration of this compound, contributing to the safe use and application scope of Ciwujia-based products (Ju, 2006).
Properties
Molecular Formula |
C53H86O21 |
|---|---|
Molecular Weight |
1059.2 g/mol |
IUPAC Name |
[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-10-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate |
InChI |
InChI=1S/C53H86O21/c1-23-32(56)35(59)39(63)45(69-23)73-42-27(20-54)70-43(41(65)37(42)61)68-22-28-34(58)36(60)40(64)46(71-28)74-47(66)53-17-15-48(2,3)19-25(53)24-9-10-30-50(6)13-12-31(72-44-38(62)33(57)26(55)21-67-44)49(4,5)29(50)11-14-52(30,8)51(24,7)16-18-53/h9,23,25-46,54-65H,10-22H2,1-8H3/t23-,25-,26-,27+,28+,29-,30+,31-,32-,33-,34+,35+,36-,37+,38+,39+,40+,41+,42+,43+,44-,45-,46-,50-,51+,52+,53-/m0/s1 |
InChI Key |
XPZZGRWYXQODIS-SEHMIGTGSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)O)OC[C@@H]3[C@H]([C@@H]([C@H]([C@@H](O3)OC(=O)[C@@]45CC[C@@]6(C(=CC[C@H]7[C@]6(CC[C@@H]8[C@@]7(CC[C@@H](C8(C)C)O[C@H]9[C@@H]([C@H]([C@H](CO9)O)O)O)C)C)[C@@H]4CC(CC5)(C)C)C)O)O)O)CO)O)O)O |
SMILES |
CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OCC3C(C(C(C(O3)OC(=O)C45CCC(CC4C6=CCC7C8(CCC(C(C8CCC7(C6(CC5)C)C)(C)C)OC9C(C(C(CO9)O)O)O)C)(C)C)O)O)O)CO)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OCC3C(C(C(C(O3)OC(=O)C45CCC(CC4C6=CCC7C8(CCC(C(C8CCC7(C6(CC5)C)C)(C)C)OC9C(C(C(CO9)O)O)O)C)(C)C)O)O)O)CO)O)O)O |
Synonyms |
ciwujianoside C3 |
Origin of Product |
United States |
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